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Compound of Interest

Compound Name: 4-Formylphenyl benzenesulfonate

Cat. No.: B184944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Formylphenyl benzenesulfonate is an organic compound featuring a benzenesulfonate

group ester-linked to a 4-formylphenol moiety. This structure presents functionalities of interest

for chemical synthesis and potential applications in medicinal chemistry and materials science.

The aldehyde group serves as a versatile handle for a variety of chemical transformations,

including the formation of Schiff bases, reductive amination, and olefination reactions. The

benzenesulfonate group is a well-known leaving group and can also influence the molecule's

solubility and electronic properties. This technical guide provides a comprehensive review of

the available literature on 4-formylphenyl benzenesulfonate, including its chemical

properties, a proposed synthesis protocol based on analogous compounds, and a summary of

related chemical principles. Due to the limited direct experimental data on this specific

molecule, information from closely related structures is leveraged to provide a thorough

overview.

Chemical Properties and Data
Quantitative data for 4-formylphenyl benzenesulfonate is not extensively reported in publicly

accessible literature. The following table summarizes the available information and provides

computed properties for reference.
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Property Value Source

Chemical Name
4-formylphenyl

benzenesulfonate
-

Molecular Formula C₁₃H₁₀O₄S ChemicalBook[1]

Formula Weight 262.28 g/mol ChemicalBook[1]

CAS Number Not widely reported -

InChIKey
BDNUPIUMVNSKPP-

UHFFFAOYSA-N
TimTec[2]

Appearance Solid (predicted) -

Melting Point Not Available -

Boiling Point Not Available -

Solubility
Soluble in organic solvents

(predicted)
-

¹H NMR Not Available -

¹³C NMR Not Available -

IR Spectroscopy Not Available -

Mass Spectrometry Not Available -

Synthesis of 4-Formylphenyl Benzenesulfonate
While a specific, peer-reviewed synthesis protocol for 4-formylphenyl benzenesulfonate is

not readily available, a reliable synthetic route can be proposed based on the well-established

reaction between a sulfonyl chloride and a phenol. A detailed experimental procedure for the

closely related compound, 4-formylphenyl 4-nitrobenzenesulfonate, has been reported and can

be adapted for the synthesis of the target molecule[3].

Proposed Experimental Protocol
This protocol is adapted from the synthesis of 4-formylphenyl 4-nitrobenzenesulfonate[3].
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Reaction Scheme:

Conditions

4-Hydroxybenzaldehyde

4-Formylphenyl Benzenesulfonate

Benzenesulfonyl Chloride

HCl

Base (e.g., Pyridine or Triethylamine)

Solvent (e.g., Dichloromethane)

Room Temperature
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Figure 1: Proposed synthesis of 4-Formylphenyl benzenesulfonate.

Materials:

4-Hydroxybenzaldehyde

Benzenesulfonyl chloride

Anhydrous pyridine or triethylamine
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Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-

hydroxybenzaldehyde (1.0 eq) in anhydrous dichloromethane.

Add anhydrous pyridine or triethylamine (1.1 - 1.5 eq) to the solution and cool the mixture in

an ice bath to 0 °C.

Slowly add a solution of benzenesulfonyl chloride (1.05 eq) in anhydrous dichloromethane to

the stirred reaction mixture.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially

with 1 M HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-formylphenyl benzenesulfonate.

Note: This is a proposed protocol and may require optimization of reaction conditions,

stoichiometry, and purification methods.

General Principles of Sulfonate Ester Formation
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The synthesis of 4-formylphenyl benzenesulfonate follows the general principle of forming a

sulfonate ester from a sulfonyl chloride and an alcohol or phenol. This reaction, often referred

to as sulfonylation, is a cornerstone of organic synthesis.
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General Sulfonate Ester Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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